molecular formula C25H22F3N5O4S B284890 Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate

Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate

Cat. No. B284890
M. Wt: 545.5 g/mol
InChI Key: IICFLDFPWAWDRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate involves the inhibition of specific enzymes involved in various cellular processes. In cancer cells, it has been shown to inhibit the activity of DNA topoisomerases, which are enzymes involved in DNA replication and transcription. In infectious disease research, it has been shown to inhibit the activity of certain enzymes involved in cell wall synthesis and viral replication. In neuroscience research, it has been shown to have antioxidant properties and to inhibit the activity of enzymes involved in neuroinflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate depend on the specific cellular processes and enzymes that are targeted. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In infectious disease research, it has been shown to inhibit the growth and replication of certain bacteria and viruses. In neuroscience research, it has been shown to have neuroprotective effects and to reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate in lab experiments include its high potency and specificity for certain enzymes, its potential applications in various fields, and its relatively low toxicity. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate. These include further studies on its mechanisms of action and its potential applications in various fields, the development of more efficient synthesis methods, and the optimization of its pharmacokinetic and pharmacodynamic properties. Additionally, the use of this compound in combination with other drugs or therapies may also be explored for enhanced efficacy.

Synthesis Methods

The synthesis of Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate involves several steps. The starting materials are 4-amino-3-nitrobenzoic acid, 2,4,6-trimethylpyrimidine, and 8-trifluoromethyl-3-quinolinecarboxylic acid. The reaction involves the reduction of the nitro group, followed by the coupling of the resulting amine with the pyrimidine and the quinoline carboxylic acid. The final product is obtained by esterification of the carboxylic acid with ethanol.

Scientific Research Applications

Ethyl 4-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}anilino)-8-(trifluoromethyl)-3-quinolinecarboxylate has been studied for its potential applications in various fields such as cancer research, infectious disease research, and neuroscience research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. In infectious disease research, it has been shown to have antimicrobial properties against certain bacteria and viruses. In neuroscience research, it has been studied for its potential as a neuroprotective agent.

properties

Molecular Formula

C25H22F3N5O4S

Molecular Weight

545.5 g/mol

IUPAC Name

ethyl 4-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]anilino]-8-(trifluoromethyl)quinoline-3-carboxylate

InChI

InChI=1S/C25H22F3N5O4S/c1-4-37-23(34)19-13-29-22-18(6-5-7-20(22)25(26,27)28)21(19)32-16-8-10-17(11-9-16)38(35,36)33-24-30-14(2)12-15(3)31-24/h5-13H,4H2,1-3H3,(H,29,32)(H,30,31,33)

InChI Key

IICFLDFPWAWDRU-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CN=C2C(=C1NC3=CC=C(C=C3)S(=O)(=O)NC4=NC(=CC(=N4)C)C)C=CC=C2C(F)(F)F

Canonical SMILES

CCOC(=O)C1=CN=C2C(=C1NC3=CC=C(C=C3)S(=O)(=O)NC4=NC(=CC(=N4)C)C)C=CC=C2C(F)(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.